Cas no 921792-54-3 (6-4-(2-chlorophenyl)piperazine-1-carbonyl-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one)

• Product Name: 6-4-(2-chlorophenyl)piperazine-1-carbonyl-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one
• CAS No: 921792-54-3
• MF: C₂₂H₂₀ClFN₄O₃
• MW: 442.870607376099
• CID: 5979879
• PubChem ID: 16825945
• Update Time: 2025-10-28

6-4-(2-chlorophenyl)piperazine-1-carbonyl-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-4-(2-chlorophenyl)piperazine-1-carbonyl-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one
• 6-[4-(2-chlorophenyl)piperazine-1-carbonyl]-2-(4-fluorophenyl)-5-methoxypyridazin-3-one
• AKOS024628984
• 6-[4-(2-chlorophenyl)piperazine-1-carbonyl]-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one
• 6-(4-(2-chlorophenyl)piperazine-1-carbonyl)-2-(4-fluorophenyl)-5-methoxypyridazin-3(2H)-one
• 921792-54-3
• F2213-0585

• Inchi： 1S/C22H20ClFN4O3/c1-31-19-14-20(29)28(16-8-6-15(24)7-9-16)25-21(19)22(30)27-12-10-26(11-13-27)18-5-3-2-4-17(18)23/h2-9,14H,10-13H2,1H3
• InChI Key： HTYARDSSXKZEOZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(F)C=C2)N=C(C(N2CCN(C3=CC=CC=C3Cl)CC2)=O)C(OC)=C1

Computed Properties

• Exact Mass: 442.1207964g/mol
• Monoisotopic Mass: 442.1207964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.4Ų

Additional information on 6-4-(2-chlorophenyl)piperazine-1-carbonyl-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one

6-4-(2-Chlorophenyl)Piperazine-1-Carbonyl-2-(4-Fluorophenyl)-5-Methoxy-2,3-Dihydropyridazin-3-One: A Comprehensive Overview

6-4-(2-Chlorophenyl)Piperazine-1-Carbonyl-2-(4-Fluorophenyl)-5-Methoxy-2,3-Dihydropyridazin-3-One, also identified by the CAS Registry Number 921792-54-3, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a piperazine ring, a dihydropyridazine moiety, and several substituents that contribute to its unique properties. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with therapeutic potential.

The molecular structure of 6-4-(2-Chlorophenyl)Piperazine is a key feature that influences its chemical reactivity and biological activity. The presence of a chlorine atom at the 2-position of the phenyl ring introduces electron-withdrawing effects, which can enhance the compound's stability and reactivity. Similarly, the fluorine substituent at the 4-position of another phenyl group adds to the compound's electronic complexity, potentially influencing its interactions with biological systems. The methoxy group attached to the dihydropyridazine ring further modulates the compound's electronic properties, making it a versatile candidate for various chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have employed techniques such as Suzuki-Miyaura coupling and Buchwald-Hartwig amination to construct the piperazine and dihydropyridazine frameworks. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the final product, which is crucial for optimizing biological activity.

In terms of biological activity, 6-4-(2-Chlorophenyl)Piperazine has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its ability to inhibit kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, highlighting its role in modulating neurotransmitter systems. These findings underscore the importance of further research into its pharmacokinetic and pharmacodynamic properties.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed favorable binding interactions with target proteins, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have shed light on the electronic transitions within the molecule, which are critical for understanding its photophysical properties.

In conclusion, CAS No 921792-54-3, or 6-4-(2-Chlorophenyl)Piperazine, represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure and promising biological profile make it a subject of intense interest for researchers in academia and industry alike. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative drug discovery efforts.